Cas no 35141-14-1 (piperazinetetrone, dimethyl- (9ci))

• Product Name: piperazinetetrone, dimethyl- (9ci)
• CAS No: 35141-14-1
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• CID: 919945
• PubChem ID: 337210
• Update Time: 2025-04-19

piperazinetetrone, dimethyl- (9ci) Chemical and Physical Properties

Names and Identifiers

• piperazinetetrone, dimethyl- (9ci)
• 1,4-DIMETHYLPIPERAZINE-2,3,5,6-TETRONE
• Piperazinetetrone,dimethyl-(9ci)
• 1,4-dimethyl-2,3,5,6-piperazinetetrone
• NSC354309
• NSC-354309
• SCHEMBL6850987
• DTXSID40320057
• AKOS006279229
• 35141-14-1

• Inchi： 1S/C6H6N2O4/c1-7-3(9)5(11)8(2)6(12)4(7)10/h1-2H3
• InChI Key： XHCVGZSUZQNRHL-UHFFFAOYSA-N
• SMILES： O=C1C(N(C)C(C(N1C)=O)=O)=O

Computed Properties

• Exact Mass: 170.03278
• Monoisotopic Mass: 170.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.485
• Boiling Point: 247.7°C at 760 mmHg
• Flash Point: 108°C
• Refractive Index: 1.532
• PSA: 74.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives